N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
Overview
Description
The compound “N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetamide” is a derivative of imidazo[1,2-b]pyridazine, which is a type of heterocyclic compound . Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen . The presence of these heteroatoms in the ring influences the physical and chemical properties of these compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazo[1,2-b]pyridazine ring, with a chlorine atom attached to one of the carbon atoms in the ring and an acetamide group attached to a nitrogen atom in the ring .Scientific Research Applications
Interaction with Benzodiazepine Receptors
N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetamide derivatives have been studied for their interaction with central and mitochondrial benzodiazepine receptors. A particular compound in this series showed selectivity for the mitochondrial receptors, suggesting potential applications in neurochemistry and pharmacology (Barlin, Davies & Harrison, 1997).
Synthesis and Chemical Properties
The compound has been involved in studies focusing on the direct intermolecular C-H arylation. This includes methodologies for synthesizing various substituted imidazo[1,2-b]pyridazines, exploring their chemical properties and potential applications in chemical synthesis (Akkaoui, Berteina‐Raboin, Mouaddib & Guillaumet, 2010).
VEGFR-2 Kinase Inhibitory Activity
Research has shown the application of this compound derivatives in the synthesis of compounds with inhibitory activity against vascular endothelial growth factor receptor (VEGFR) 2 kinase. This suggests its potential use in developing treatments targeting angiogenesis-related diseases (Ishimoto, Sawai, Fukuda, Nagata & Ikemoto, 2013).
Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors
Studies have explored the use of this compound derivatives in the structure-activity relationships of PI3K/mTOR dual inhibitors. This research is significant in cancer therapy, as these pathways are critical in cancer cell growth and survival (Stec et al., 2011).
Melatonin Receptor Ligands
Compounds related to this compound have been designed and synthesized as novel melatonin receptor ligands. These studies contribute to the understanding of melatonin receptors and the development of potential therapeutics for sleep disorders and circadian rhythm disturbances (El Kazzouli, Griffon du Bellay, Berteina‐Raboin, Delagrange, Caignard & Guillaumet, 2011).
Antibacterial Agents
A study on N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, closely related to this compound, showed potential as antibacterial agents. This opens pathways for its use in developing new treatments for bacterial infections (Bhoi, Borad, Parmar & Patel, 2015).
Properties
IUPAC Name |
N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4O/c1-5(14)10-7-4-13-8(11-7)3-2-6(9)12-13/h2-4H,1H3,(H,10,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVOJTBNUMGJQSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CN2C(=N1)C=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001233438 | |
Record name | N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001233438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
947248-51-3 | |
Record name | N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=947248-51-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001233438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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